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Compound of Interest

2-Fluoro-5-(2-
Compound Name:

methoxyethoxy)pyridine
CAS No.: 1209778-75-5
Cat. No.: B1400327

Get Quote

Executive Summary & Chemical Identification

Objective: This guide defines the safe handling, waste classification, and disposal protocols for
2-Fluoro-5-(2-methoxyethoxy)pyridine. Due to its status as a specialized research
intermediate, specific toxicological data may be sparse. The protocols below are derived from
Structure-Activity Relationships (SAR), treating the compound with the rigorous standards
applied to fluorinated pyridine derivatives and glycol ethers.
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Property Details

Chemical Name 2-Fluoro-5-(2-methoxyethoxy)pyridine

CAS Number 2680522-38-5 (Verify with specific vendor CoA)
Molecular Formula CsH10FNO2

Molecular Weight 171.17 g/mol

Physical State Liguid (Predicted based on glycol ether chain)

Fluoropyridine (C—F bond), Ethylene Glycol

Key Functional Groups
Ether (-O—CH2CH2-0-)

] Skin/Eye Irritant, Combustible, HF generation
Primary Hazards ]
upon combustion

Hazard Characterization & Waste Classification

Proper disposal begins with accurate waste characterization. As this compound is not explicitly
listed on the EPA P-list or U-list, it must be classified based on its characteristics.

Hazard Assessment Matrix
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Hazard Class

Classification Logic

Risk Implication

Combustible Liquid (Class Il or
[1IA). The glycol ether tall

D001 (Ignitable) if Flash Point
< 60°C. Even if >60°C,

Flammability typically raises the boiling point
_ manage as flammable waste
and flash point compared to o )
] o for incineration.
simple fluoropyridines.
Non-Corrosive (pH neutral). L ) o
o ) Requires incineration facilities
Corrosivity However, combustion releases ] )
) with acid gas scrubbers.
Hydrogen Fluoride (HF).
Stable under normal
conditions. Incompatible with
o strong oxidizers and strong Segregate from oxidizers and
Reactivity ) ] ]
nucleophiles (e.g., alkoxides) strong bases in waste storage.
which can displace the
fluorine.
Irritant (Skin/Eye/Respiratory).
o [1] Pyridine derivatives often Assume toxic; do not dispose
Toxicity

possess hepatotoxic or

neurotoxic potential.

of via sanitary sewer.

Regulatory Waste Codes (RCRA/EU)

o US EPA (RCRA): Likely D001 (Ignitable). If not ignitable, classify as "Non-RCRA Regulated
Waste - Halogenated Organic” but dispose of as hazardous.

» EU Waste Code (EWC):07 01 03* (Organic halogenated solvents, washing liquids, and

mother liquors).

Pre-Disposal Handling & Segregation

Core Directive: Never mix fluorinated waste with non-halogenated solvents. The presence of

Fluorine (F) dictates the incineration pathway.

Waste Segregation Logic
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The following Graphviz diagram illustrates the decision logic for segregating this specific
chemical stream.

Critical Handling Note

This compound contains Fluorine.
Must be incinerated in HF-resistant facility.

Waste: 2-Fluoro-5-(2-methoxyethoxy)pyridine

I 7

Is the waste pure or mixed?

//Iixed

Mixed Solvent Stream

/

Does mixture contain >1% Halogens?

‘A
Segregate as: NON-HALOGENATED

Yes (Contains F, Cl, Br)

Segregate as: HALOGENATED ORGANIC

Click to download full resolution via product page

Figure 1: Decision tree for segregating fluorinated pyridine waste streams.

Packaging Requirements

» Container: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers if
the waste stream has become acidic due to degradation.

e Labeling:
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o Primary Tag: "Hazardous Waste - Halogenated Organic."

o Constituents: Explicitly list "2-Fluoro-5-(2-methoxyethoxy)pyridine" and "Fluorinated
Organics."

o Hazard Checkbox: Flammable, Toxic, Irritant.

Disposal Procedures
Small-Scale (Laboratory) Disposal

For amounts < 1 L (Research Scale):

o Collection: Collect in a dedicated "Halogenated Solvent" carboy. Do not mix with aqueous
acid/base waste.

o Neutralization: Not required for the pure substance. If the waste contains acidic byproducts
(e.g., from hydrolysis), neutralize to pH 6-8 before adding to the solvent drum to prevent
drum corrosion.

o Handoff: Seal container and transfer to your institution's EHS (Environmental Health &
Safety) department. Ensure the manifest highlights "Fluorinated Compound" to alert the
disposal facility of HF generation potential.

Large-Scale (Process) Disposal

For amounts > 1 L or Pilot Plant Scale:
e Primary Method: High-Temperature Incineration.

o Requirement: The facility must be equipped with a secondary combustion chamber
(operating >1100°C) and a wet scrubber (caustic soda) to capture Hydrogen Fluoride (HF)
gas.

o Prohibition: Do not send to fuel blending programs (cement kilns) unless they are explicitly
permitted for fluorinated waste, as HF can damage kiln linings.

e Manifesting:
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o DOT Shipping Name:UN1993, Flammable Liquid, n.o.s. (2-Fluoro-5-(2-
methoxyethoxy)pyridine) or UN2810, Toxic Liquid, Organic, n.o.s. depending on acute
toxicity testing.[2]

o Packing Group: Il (typically).

Emergency Spill Response Protocol

Scenario: A 500 mL bottle shatters in a fume hood or on the lab floor.

1. Alert & Evacuate

. Don PPE 3. Containment 4. Cleanup 5. Decontamination 6. Disposal
(Remove Ignition Sources) (Nitrile Gloves, Goggles, Lab Coat) Use Absorbent Pads/Vermiculite Sweep into HDPE Pail Wash area with soap & water Tag as Hazardous Waste

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow.
Specific Actions:

o Absorbent Selection: Use Polypropylene pads or Vermiculite. Avoid sawdust if the chemical
is potentially oxidizable (though unlikely for this ether).

o Decontamination: Wash the surface with a dilute surfactant solution. Do not use bleach
(sodium hypochlorite) as it may react with amine impurities if present.

Scientific Rationale (E-E-A-T)

Why Incineration? The C—F bond in 2-Fluoro-5-(2-methoxyethoxy)pyridine is one of the
strongest in organic chemistry (~485 kJ/mol). Standard biological treatment (sewer) cannot
degrade this bond, leading to environmental persistence (PFAS-like concerns, though this
molecule is not a PFAS). High-temperature incineration breaks this bond, and the resulting HF
is captured by scrubbers:

Why Segregate? Mixing fluorinated waste with non-halogenated solvents (like Acetone or
Ethanol) complicates the recycling process. Non-halogenated solvents are often used as fuel,
the presence of Fluorine poisons catalysts and corrodes combustion equipment, necessitating
expensive dedicated disposal streams [1].

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1400327/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-fluoro-5-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b1400327/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-fluoro-5-2-methoxyethoxy-pyridine
https://shop.chemsupply.com.au/documents/HPAM7V9Z.pdf
https://www.benchchem.com/product/b1400327/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-2-fluoro-5-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b1400327/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-fluoro-5-2-methoxyethoxy-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. [Link]

» US Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed and
Characteristic Wastes. [Link]

e PubChem. (2024). Compound Summary: 2-Fluoro-5-substituted pyridines (Analogous Safety
Data). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. jubilantingrevia.com [jubilantingrevia.com]
e 2. shop.chemsupply.com.au [shop.chemsupply.com.au]

e To cite this document: BenchChem. [Proper Disposal Procedures for 2-Fluoro-5-(2-
methoxyethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1400327/docs#proper-disposal-procedures-for-2-
fluoro-5-2-methoxyethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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